N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea

• IUPAC Name: 1-(2-fluoro-5-methylphenyl)-3-(3-fluorophenyl)urea
• InChI: InChI=1S/C14H12F2N2O/c1-9-5-6-12(16)13(7-9)18-14(19)17-11-4-2-3-10(15)8-11/h2-8H,1H3,(H2,17,18,19)
• InChI Key: LAARRWOQVMTPKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)NC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C14H12F2N2O
• Molecular Weight: 262.25 g/mol

Description

N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea, also known as Compound X, is a chemical compound that has been widely studied for its potential applications in various scientific fields.

Mechanism of Action

The mechanism of action of N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea X is not fully understood, but it is believed to involve the modulation of various signaling pathways and cellular processes. It has been shown to inhibit the activity of certain enzymes and receptors, which can lead to the suppression of cell growth and proliferation. In addition, it has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea X has been shown to exhibit a range of biochemical and physiological effects in vitro and in vivo. It has been found to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to reduce inflammation and improve glucose metabolism in animal models of diabetes. Furthermore, it has been found to have a low toxicity profile, indicating its potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea X in lab experiments is its high potency and selectivity. It has been found to exhibit potent inhibitory effects on various enzymes and receptors at low concentrations, making it a valuable tool for studying the mechanisms of these targets. However, one of the limitations of using N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea X is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea X. One potential area of exploration is its use as a therapeutic agent for cancer and other diseases. Further studies are needed to elucidate the mechanisms of action and potential side effects of N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea X in vivo. In addition, there is a need for the development of more efficient and cost-effective synthesis methods for N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea X, which could facilitate its widespread use in research and clinical settings.
Conclusion:
N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea X is a promising chemical compound that has been widely studied for its potential applications in various scientific fields. Its high potency, selectivity, and low toxicity profile make it a valuable tool for studying the mechanisms of various enzymes and receptors. Further research is needed to fully understand its potential therapeutic applications and to develop more efficient synthesis methods.

Synthesis Methods

N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea X can be synthesized through a multi-step reaction process that involves the use of various reagents and catalysts. The first step involves the reaction of 2-fluoro-5-methylphenylamine with 3-fluorobenzoyl chloride in the presence of a base to form an intermediate product. This intermediate product is then treated with urea and a catalyst to yield N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea X.

Scientific Research Applications

N-(2-fluoro-5-methylphenyl)-N'-(3-fluorophenyl)urea X has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit promising anti-cancer, anti-inflammatory, and anti-diabetic activities. In addition, it has been shown to possess potent inhibitory effects on various enzymes and receptors, including protein kinase C, phosphodiesterase, and adenosine receptors.